1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole

• IUPAC Name: 3-(1-methylpyrazol-4-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C9H12N6/c1-14-6-7(4-11-14)9-13-12-8-5-10-2-3-15(8)9/h4,6,10H,2-3,5H2,1H3
• InChI Key: GPFVFXPVPYGUEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NN=C3N2CCNC3
• Molecular Formula: C9H12N6
• Molecular Weight: 204.23 g/mol
• CAS No.: 1334148-03-6

Description

“1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole” is a chemical compound with the CAS Number: 2044927-38-8. It has a molecular weight of 277.16. The IUPAC name for this compound is 3-(1-methyl-1H-imidazol-4-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N6.2ClH/c1-14-5-7(11-6-14)9-13-12-8-4-10-2-3-15(8)9;;/h5-6,10H,2-4H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Coordination Chemistry and Self-Assembly Polynuclear Complexes Research has identified the potential of pyrazole-based compounds, including 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole, in the formation of polynuclear complexes. These complexes exhibit highly symmetric architectures, such as tetrahedrons and cubes, which are of interest for their structural beauty and potential applications in catalysis and material science. The principle of "maximum site occupancy" (MSO) has been shown to guide the self-assembly of these clusters, offering insights into the design of new materials with specific functions (Gusev, Shulgin, & Kiskin, 2019).

Medicinal Chemistry Synthetic and Biological Perspectives

In the realm of medicinal chemistry, pyrazole derivatives, including the compound , have been explored for their broad spectrum of biological activities. These activities span antimicrobial, anticancer, antifungal, and antiviral properties, among others. Methyl-substituted pyrazoles, in particular, have been highlighted for their potent medicinal scaffolds, demonstrating the versatility and therapeutic significance of pyrazole-based compounds. The synthesis of these derivatives and their medical significances are areas of ongoing research, with the aim of developing new therapeutic agents that leverage the unique properties of the pyrazole nucleus (Sharma et al., 2021).

Material Science and High Energy Density Materials The study of high-nitrogen containing compounds, including azole-based energetic materials, has emerged as a significant area of interest within material science. These compounds, due to their high nitrogen content, offer promising applications in energetic materials, potentially enhancing the performance of propellants and explosives while reducing sensitivity. The synthesis, characterization, and application of azine energetic compounds, including pyrazole derivatives, are critical for the advancement of high energy density materials, underscoring the importance of such compounds in developing safer and more efficient energy materials (Yongjin & Ba Shuhong, 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit c-met kinase , a protein that plays a crucial role in cellular growth, survival, and migration.

Mode of Action

In the case of c-Met kinase inhibitors, they prevent the phosphorylation of the kinase, thereby disrupting signal transduction .

Biochemical Pathways

Inhibition of c-Met kinase can disrupt these pathways, potentially leading to reduced cell proliferation and increased apoptosis .

Result of Action

Inhibition of c-met kinase can lead to reduced cell proliferation and increased apoptosis, potentially making this compound useful in the treatment of cancers characterized by overactive c-met signaling .

Biochemical Analysis

Biochemical Properties

It is known that this compound interacts with various enzymes, proteins, and other biomolecules .

Cellular Effects

Some studies suggest that it may have significant effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level through binding interactions with biomolecules, possible enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently limited .

Metabolic Pathways

It is believed that it interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is believed that it may interact with various transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

It is believed that it may have targeting signals or post-translational modifications that direct it to specific compartments or organelles .